Cas no 1339055-00-3 ((5-Bromo-1,3,4-thiadiazol-2-yl)methanol)

• Product Name: (5-Bromo-1,3,4-thiadiazol-2-yl)methanol
• CAS No: 1339055-00-3
• MF: C₃H₃BrN₂OS
• MW: 195.037718057632
• MDL: MFCD18345127
• CID: 2137758
• PubChem ID: 63384078
• Update Time: 2024-11-02

(5-Bromo-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-[1,3,4]thiadiazol-2-yl)methanol
• (5-bromo-1,3,4-thiadiazol-2-yl)methanol
• (5-Bromo-[1,3,4]thiadiazol-2-yl)-methanol
• NOACDUMFCRKIMP-UHFFFAOYSA-N
• 1339055-00-3
• EN300-295349
• AT18896
• A1-13784
• SCHEMBL2599162
• CS-0132211
• 1,3,4-Thiadiazole-2-Methanol, 5-broMo-
• DB-310028
• AKOS012690346
• MFCD18345127
• (5-Bromo-1,3,4-thiadiazol-2-yl)methanol

• MDL： MFCD18345127
• Inchi： 1S/C3H3BrN2OS/c4-3-6-5-2(1-7)8-3/h7H,1H2
• InChI Key： NOACDUMFCRKIMP-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(CO)S1

Computed Properties

• Exact Mass: 193.91495g/mol
• Monoisotopic Mass: 193.91495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 0.5